N,N-Dimethylguanosine

Description

N,N-Dimethylguanosine, also known as N2,N2-Dimethylguanosine or M22G, is a modified purine nucleoside involved in RNA metabolism . It is utilized in nucleic acid research as a building block in RNA synthesis, aiding the study of RNA structure and function . In biochemical assays, N,N-Dimethylguanosine helps investigate enzyme activity, particularly in RNA methylation studies . Furthermore, it has applications in pharmaceutical development, especially for antiviral and anticancer therapies targeting RNA processes, and in the development of diagnostic tools for detecting RNA modifications that may indicate disease states . Gene expression studies also benefit from its use in analyzing gene expression patterns, offering insights into cellular responses and regulatory mechanisms .

This compound belongs to the class of organic compounds known as purine nucleosides, which consist of a purine base attached to a ribosyl or deoxyribosyl moiety . N,N-Dimethylguanosine has been detected, though not quantified, in certain foods like anatidaes, chickens, and domestic pigs, suggesting its potential as a biomarker for the consumption of these foods . It is also considered a secondary metabolite, which may function as a defense or signaling molecule .

A similar compound, N2-Dimethylguanosine, shares a close structural similarity . Both compounds, including N,N-Dimethylguanosine, have roles in various research applications, highlighting their importance in understanding biological processes and developing new diagnostic and therapeutic strategies .

• CAS No.: 2140-67-2
• Product Name: N,N-Dimethylguanosine
• Molecular Formula: C12H17N5O5
• Molecular Weight: 311.29 g/mol
• IUPAC Name: 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-(dimethylamino)-1H-purin-6-one
• Standard InChI: InChI=1S/C12H17N5O5/c1-16(2)12-14-9-6(10(21)15-12)13-4-17(9)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,3H2,1-2H3,(H,14,15,21)/t5-,7-,8-,11-/m1/s1
• Standard InChIKey: RSPURTUNRHNVGF-IOSLPCCCSA-N
• SMILES: CN(C)C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)O
• Canonical SMILES: CN(C)C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)O
• Synonyms: N,N-Dimethylguanosine; 2-Dimethylamino-6-oxypurine Riboside
• PubChem Compound: 135501639
• Last Modified: Sep 14 2023